2-{(1E)-2-[1-(2-naphthylmethyl)benzimidazol-2-yl]vinyl}furan

• IUPAC Name: 2-[(E)-2-(furan-2-yl)ethenyl]-1-(naphthalen-2-ylmethyl)benzimidazole
• InChI: InChI=1S/C24H18N2O/c1-2-7-20-16-18(11-12-19(20)6-1)17-26-23-10-4-3-9-22(23)25-24(26)14-13-21-8-5-15-27-21/h1-16H,17H2/b14-13+
• InChI Key: QPVFNJHUDIVABF-BUHFOSPRSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)CN3C4=CC=CC=C4N=C3C=CC5=CC=CO5
• Isomeric SMILES: C1=CC=C2C=C(C=CC2=C1)CN3C4=CC=CC=C4N=C3/C=C/C5=CC=CO5
• Molecular Formula: C24H18N2O
• Molecular Weight: 350.4 g/mol
• CAS No.: 637754-31-5

Description

2-{(1E)-2-[1-(2-naphthylmethyl)benzimidazol-2-yl]vinyl}furan is a novel synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Photochromism and Acidochromism in Novel Compounds

Research on compounds similar to "2-{(1E)-2-[1-(2-naphthylmethyl)benzimidazol-2-yl]vinyl}furan" shows significant interest in their photochromic and acidochromic properties. Sousa et al. (2013) synthesized new 1-vinylidene-1,2-dihydro-naphtho[2,1-b]furans that exhibit photochromism when adsorbed on silica gel, presenting potential for applications in smart coatings and optical storage devices (Sousa, Berthet, Delbaere, & Coelho, 2013).

Reactivity with Electrophiles

Aleksandrov and El’chaninov (2016) explored the reactions of furan- and thiophene-substituted vinylthiazoles and benzimidazoles with strong electrophiles, highlighting the potential for creating compounds with high pharmacological activity (Aleksandrov & El’chaninov, 2016).

Synthesis and Structural Characterization

Geiger, Geiger, and Deck (2014) focused on the synthesis and structural characterization of furan-substituted benzimidazoles, providing insights into their potential applications in material science and pharmaceuticals through understanding π-π and C-H···π interaction energies (Geiger, Geiger, & Deck, 2014).

Organic Photovoltaics and Electronics

Bloking et al. (2011) synthesized electron-deficient molecules based on benzothiadiazole moieties for use in organic photovoltaics, demonstrating the role of similar compounds in developing efficient solar cells and potentially electronic devices (Bloking et al., 2011).

Synthesis of Naphthofurans and Benzodifurans

Park and Jeong (2005) reported on the synthesis of regio-isomeric naphthofurans and benzodifurans, highlighting their potential applications in creating novel organic materials with unique optical and electronic properties (Park & Jeong, 2005).